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Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B15555882

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfo-Cy5 NHS ester is a water-soluble, amine-reactive fluorescent dye widely used for labeling
biomolecules containing primary amines, such as proteins, peptides, and amine-modified
oligonucleotides.[1][2] The N-hydroxysuccinimide (NHS) ester group readily reacts with primary
amino groups (-NH2) to form a stable amide bond.[3][4] The sulfonated form (Sulfo-) of the
cyanine 5 (Cy5) dye enhances its water solubility, allowing for labeling reactions in aqueous
environments without the need for organic co-solvents, which can be beneficial for proteins
prone to denaturation. This far-red fluorescent dye is well-suited for applications requiring low
autofluorescence from biological samples.

These application notes provide detailed protocols for the labeling of primary amines with
Sulfo-Cy5 NHS ester, determination of the degree of labeling, and relevant technical data to
guide researchers in their experimental design.

Properties of Sulfo-Cy5 NHS Ester

The key spectral and physical properties of Sulfo-Cy5 NHS ester are summarized in the table
below.
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Property Value Reference
Excitation Maximum (Amax) ~646 nm

Emission Maximum (Amax) ~662 nm

Molar Extinction Coefficient ~271,000 cm~IM~t at 646 nm

Molecular Weight ~777.94 g/mol

Good in water, DMF, and

Solubility DMSO

) N-hydroxysuccinimide (NHS)
Reactive Group ‘
ester

Reactivity Primary amines

Reaction of Sulfo-Cy5 NHS Ester with Primary
Amines

The fundamental reaction involves the nucleophilic attack of a primary amine on the carbonyl
carbon of the NHS ester, leading to the formation of a stable amide bond and the release of N-
hydroxysuccinimide.
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Products

Reactants

e N-hydroxysuccm|m|de)

Sulfo-Cy5-NHS Ester |~
— | _Reaction at pH 8.3-8.5
( R-NH2z (Primary Amine) }

Start: Prepare Protein and Dy@

Adjust Protein Solution pH to 8.3-8.5

l

(Add Sulfo-Cy5 NHS Ester to Protein Solution)

l

Incubate for 1 hour at Room Temperature

l

Purify Conjugate (e.g., Desalting Column)

l

Characterize Conjugate (DOS Calculation)

(Sulfo-CyS-NH-R (Stable Amide BondD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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